Cas no 1093384-16-7 (8'-hydroxyzearalanone)

• Product Name: 8'-hydroxyzearalanone
• CAS No: 1093384-16-7
• MF: C₁₈H₂₄O₆
• MW: 336.379566192627
• CID: 2025683
• PubChem ID: 25112369
• Update Time: 2025-04-21

8'-hydroxyzearalanone Chemical and Physical Properties

Names and Identifiers

• 8'-hydroxyzearalanone
• 5-hydroxyzearalanone
• (4S)-6,16,18-Trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),15,17-triene-2,8-dione
• CHEBI:221243
• (4S)-6,16,18-trihydroxy-4-methyl-3-oxabicyclo(12.4.0)octadeca-1(14),15,17-triene-2,8-dione
• 1093384-16-7

• Inchi： 1S/C18H24O6/c1-11-7-14(20)9-13(19)6-4-2-3-5-12-8-15(21)10-16(22)17(12)18(23)24-11/h8,10-11,14,20-22H,2-7,9H2,1H3
• InChI Key： MCIYWNAGEOPYMI-UHFFFAOYSA-N
• SMILES： CC1OC(=O)C2C(=CC(=CC=2O)O)CCCCCC(=O)CC(O)C1

Computed Properties

• Exact Mass: 336.15728848Da
• Monoisotopic Mass: 336.15728848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.797
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Zearalenones